![molecular formula C20H29NO3 B1327275 Ethyl 6-oxo-6-[2-(piperidinomethyl)phenyl]hexanoate CAS No. 898773-95-0](/img/structure/B1327275.png)
Ethyl 6-oxo-6-[2-(piperidinomethyl)phenyl]hexanoate
Description
Ethyl 6-oxo-6-[2-(piperidinomethyl)phenyl]hexanoate, also known as phenylpiracetam or Phenotropil , belongs to the Racetam family. Its chemical formula is C20H29NO3 , and its molecular weight is approximately 331.46 g/mol . Phenylpiracetam is a synthetic nootropic compound with potential cognitive-enhancing effects.
Scientific Research Applications
Synthesis and Pharmaceutical Applications
Antimalarial Activity : Derivatives of ethyl 6-oxo-6-[2-(piperidinomethyl)phenyl]hexanoate have been synthesized and evaluated for their antimalarial activities. These derivatives have shown promising in vitro activity against the P. falciparum (K1 strain), as well as antimycobacterium and cytotoxic activity against Vero cells (Nongpanga Ningsanont et al., 2003).
Synthesis for Biological Studies : The compound has been synthesized for biological studies, particularly in understanding its interactions and reactions. This includes studies on its synthesis, reactions, and potential as a biological compound (Yasuhiro Tanaka et al., 1996).
Chemical Synthesis and Characterization
X-ray Powder Diffraction Analysis : X-ray powder diffraction data have been reported for compounds similar to Ethyl 6-oxo-6-[2-(piperidinomethyl)phenyl]hexanoate, providing insights into their crystal structure and chemical properties (Qing Wang et al., 2017).
Stereochemistry in Chemical Reactions : Studies on the stereochemistry of reactions involving similar keto esters have provided insights into the effects of solvents and reactants on the outcome of chemical reactions (A. Colantoni et al., 1978).
Transdermal Applications
- Transdermal Permeation Enhancers : Compounds related to Ethyl 6-oxo-6-[2-(piperidinomethyl)phenyl]hexanoate have been studied for their potential as transdermal permeation enhancers. This research contributes to the development of new methods for drug delivery through the skin (O. Farsa et al., 2010).
properties
IUPAC Name |
ethyl 6-oxo-6-[2-(piperidin-1-ylmethyl)phenyl]hexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29NO3/c1-2-24-20(23)13-7-6-12-19(22)18-11-5-4-10-17(18)16-21-14-8-3-9-15-21/h4-5,10-11H,2-3,6-9,12-16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGUVOSAUHACKOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCC(=O)C1=CC=CC=C1CN2CCCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30643626 |
Source
|
| Record name | Ethyl 6-oxo-6-{2-[(piperidin-1-yl)methyl]phenyl}hexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30643626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-oxo-6-[2-(piperidinomethyl)phenyl]hexanoate | |
CAS RN |
898773-95-0 |
Source
|
| Record name | Ethyl ε-oxo-2-(1-piperidinylmethyl)benzenehexanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898773-95-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 6-oxo-6-{2-[(piperidin-1-yl)methyl]phenyl}hexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30643626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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